Cas no 1698964-54-3 (1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one)
1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one is a versatile pyrrolidine-based ketone compound characterized by its unique structural features, including a propan-2-yl substitution at the 3-position of the pyrrolidine ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its pyrrolidine scaffold offers conformational rigidity, while the ketone functionality provides a reactive site for further derivatization. The isopropyl group enhances steric and electronic properties, influencing reactivity and selectivity in synthetic applications. This compound exhibits potential utility in the preparation of bioactive molecules, such as enzyme inhibitors or receptor modulators, due to its ability to mimic natural alkaloid frameworks. Its stability under standard conditions and compatibility with common organic reactions make it a practical choice for research-scale and industrial applications.
![1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one structure](https://ossimg.kuujia.com/scimg/1699000/1698964-54-3x500.png)
1698964-54-3 structure
Product Name:1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one
CAS No:1698964-54-3
MF:C9H17NO
MW:155.237382650375
CID:5738470
PubChem ID:106982290
Update Time:2025-07-02
1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-794663
- 1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one
- 1698964-54-3
- 1-(3-Propan-2-ylpyrrolidin-3-yl)ethanone
- Ethanone, 1-[3-(1-methylethyl)-3-pyrrolidinyl]-
-
- Inchi： 1S/C9H17NO/c1-7(2)9(8(3)11)4-5-10-6-9/h7,10H,4-6H2,1-3H3
- InChI Key： RCVQYCFNJCXNOH-UHFFFAOYSA-N
- SMILES： O=C(C)C1(CNCC1)C(C)C
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 0.932±0.06 g/cm3(Predicted)
- Boiling Point: 217.4±33.0 °C(Predicted)
- pka: 9.46±0.10(Predicted)
1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-794663-0.05g |
1-[3-(propan-2-yl)pyrrolidin-3-yl]ethan-1-one |
1698964-54-3 | 95.0% | 0.05g |
$768.0 | 2025-02-22 | |
| Enamine | EN300-794663-0.1g |
1-[3-(propan-2-yl)pyrrolidin-3-yl]ethan-1-one |
1698964-54-3 | 95.0% | 0.1g |
$804.0 | 2025-02-22 | |
| Enamine | EN300-794663-0.25g |
1-[3-(propan-2-yl)pyrrolidin-3-yl]ethan-1-one |
1698964-54-3 | 95.0% | 0.25g |
$840.0 | 2025-02-22 | |
| Enamine | EN300-794663-0.5g |
1-[3-(propan-2-yl)pyrrolidin-3-yl]ethan-1-one |
1698964-54-3 | 95.0% | 0.5g |
$877.0 | 2025-02-22 | |
| Enamine | EN300-794663-1.0g |
1-[3-(propan-2-yl)pyrrolidin-3-yl]ethan-1-one |
1698964-54-3 | 95.0% | 1.0g |
$914.0 | 2025-02-22 | |
| Enamine | EN300-794663-2.5g |
1-[3-(propan-2-yl)pyrrolidin-3-yl]ethan-1-one |
1698964-54-3 | 95.0% | 2.5g |
$1791.0 | 2025-02-22 | |
| Enamine | EN300-794663-5.0g |
1-[3-(propan-2-yl)pyrrolidin-3-yl]ethan-1-one |
1698964-54-3 | 95.0% | 5.0g |
$2650.0 | 2025-02-22 | |
| Enamine | EN300-794663-10.0g |
1-[3-(propan-2-yl)pyrrolidin-3-yl]ethan-1-one |
1698964-54-3 | 95.0% | 10.0g |
$3929.0 | 2025-02-22 |
1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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